3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine

• IUPAC Name: cyclopropyl-[4-(6-pyridin-4-ylpyridazin-3-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H19N5O/c23-17(14-1-2-14)22-11-9-21(10-12-22)16-4-3-15(19-20-16)13-5-7-18-8-6-13/h3-8,14H,1-2,9-12H2
• InChI Key: PFHJEQHIZBQWNK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)N2CCN(CC2)C3=NN=C(C=C3)C4=CC=NC=C4
• Molecular Formula: C17H19N5O
• Molecular Weight: 309.4 g/mol

Description

3-(4-Cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine (CPP-Pyr) is a novel small molecule that has recently been studied for its potential applications in scientific research. CPP-Pyr is a nitrogen-containing heterocyclic compound that can be synthesized using a variety of methods, and it has been demonstrated to possess a range of biochemical and physiological effects that make it an attractive option for use in laboratory experiments.

Scientific Research Applications

3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine has recently been studied for its potential applications in scientific research. It has been demonstrated to possess a range of biochemical and physiological effects that make it an attractive option for use in laboratory experiments. This compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for use in the development of new therapeutic agents. Additionally, this compound has been studied for its potential applications in drug delivery, as it has been demonstrated to be able to target specific cells and tissues in the body.

Mechanism of Action

The mechanism of action of 3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine is not yet fully understood. However, it is believed that this compound is able to interact with a variety of cellular targets, including proteins, enzymes, and receptors, to produce its various effects. In particular, this compound has been demonstrated to interact with the cyclic AMP-dependent protein kinase, which is involved in the regulation of a variety of cellular processes, including cell growth and differentiation. Additionally, this compound has been shown to interact with the nuclear factor-kappa B, which is involved in the regulation of inflammation and the immune response.
Biochemical and Physiological Effects
This compound has been demonstrated to possess a range of biochemical and physiological effects. In particular, this compound has been shown to possess anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, this compound has been demonstrated to possess anti-angiogenic and anti-metastatic effects, making it a promising candidate for use in the development of new therapeutic agents. This compound has also been shown to possess antioxidant and neuroprotective effects, making it a potential candidate for use in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine has a number of advantages for use in laboratory experiments. In particular, this compound is a small molecule, making it easy to synthesize and manipulate in the laboratory. Additionally, this compound is a stable compound, making it easy to store and transport. Furthermore, this compound has a wide range of biochemical and physiological effects, making it a promising candidate for use in the development of new therapeutic agents.
However, this compound also has a number of limitations for use in laboratory experiments. In particular, the mechanism of action of this compound is not yet fully understood, making it difficult to predict its effects in the body. Additionally, this compound has a number of potential side effects, including nausea, vomiting, and diarrhea, which may limit its use in clinical trials.

Future Directions

Given the potential of 3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine for use in scientific research, there are a number of potential future directions for its development. In particular, further research is needed to determine the exact mechanism of action of this compound and to identify potential therapeutic applications. Additionally, further research is needed to investigate the potential side effects of this compound and to develop strategies to minimize their occurrence. Finally, further research is needed to investigate the potential of this compound for use in drug delivery and to develop strategies to optimize its delivery to target cells and tissues.

Synthesis Methods

3-(4-cyclopropanecarbonylpiperazin-1-yl)-6-(pyridin-4-yl)pyridazine can be synthesized from a variety of starting materials, including 4-chloropyridine, 4-aminopyridine, and 4-cyano-pyridine. The most common method is the condensation of 4-chloropyridine and 4-aminopyridine in the presence of a base such as sodium hydroxide. This reaction produces a cyclic intermediate which can then be treated with aqueous sodium hydroxide to yield the desired product. Other methods for the synthesis of this compound include the condensation of 4-cyano-pyridine with 4-aminopyridine, the condensation of 4-chloropyridine with 4-cyano-pyridine, and the condensation of 4-cyano-pyridine with 4-chloropyridine.